Allantoin calcium pantothenate
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Overview
Description
Allantoin calcium pantothenate is a protein aggregate suppressor.
Scientific Research Applications
Allantoin's Role in Enhancing Insulin Secretion and Lowering Blood Sugar
Allantoin has been identified to activate imidazoline I-3 receptors, leading to enhanced insulin secretion in pancreatic β-cells, which contributes to lowering blood sugar levels. This effect was observed in studies involving both in vitro cell models and in vivo rat models, suggesting potential benefits for diabetic patients pending further clinical trials (Tsai et al., 2014).
Calcium Pantothenate's Influence on Skin Cell Proliferation
Calcium pantothenate has been shown to stimulate the proliferation of human dermal fibroblasts, indicating its role in wound healing processes. The molecular mechanisms underlying this effect involve the modulation of gene expression related to inflammatory responses and skin repair, highlighting its application in dermatology and cosmetic formulations for skin health and recovery (Wiederholt et al., 2009).
Allantoin's Protective Effects on Plants under Stress Conditions
Research on Arabidopsis seedlings has shown that allantoin can enhance plant tolerance to salt (NaCl) stress, potentially through its role in modulating oxidative stress response mechanisms. This includes the upregulation of genes involved in oxidative stress tolerance and suggests a broader application of allantoin in agricultural practices to improve plant resilience under adverse environmental conditions (Irani & Todd, 2018).
Properties
CAS No. |
4207-41-4 |
---|---|
Molecular Formula |
C13H23CaN5O82 |
Molecular Weight |
417.43 |
IUPAC Name |
calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoic acid;(2,5-dioxoimidazolidin-4-yl)urea |
InChI |
InChI=1S/C9H17NO5.C4H6N4O3.Ca/c1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;5-3(10)6-1-2(9)8-4(11)7-1;/h7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);1H,(H3,5,6,10)(H2,7,8,9,11);/q;;+2/t7-;;/m0../s1 |
InChI Key |
RKHUXMOKLPDAKM-KLXURFKVSA-N |
SMILES |
CC(C)(CO)C(C(=O)NCCC(=O)O)O.C1(C(=O)NC(=O)N1)NC(=O)N.[Ca+2] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Allantoin calcium pantothenate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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